Cas no 2228993-47-1 (tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate
• CAS No: 2228993-47-1
• MF: C₁₄H₂₀ClFN₂O₂
• MW: 302.772206306458
• CID: 6449588
• PubChem ID: 165685859
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate
• EN300-1899947
• tert-butyl N-[3-amino-2-(3-chloro-2-fluorophenyl)propyl]carbamate
• 2228993-47-1

• Inchi： 1S/C14H20ClFN2O2/c1-14(2,3)20-13(19)18-8-9(7-17)10-5-4-6-11(15)12(10)16/h4-6,9H,7-8,17H2,1-3H3,(H,18,19)
• InChI Key： BHWRVCBXJIGPET-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.1197337g/mol
• Monoisotopic Mass: 302.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate (CAS No. 2228993-47-1)

Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate, with the CAS number 2228993-47-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a tert-butyl group, an amino group, and a carbamate moiety attached to a propyl chain, which is further substituted with a 3-chloro-2-fluorophenyl group. Such a configuration suggests a high degree of specificity and reactivity, making it a valuable candidate for various chemical and biological studies.

The synthesis and characterization of Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate involve meticulous steps to ensure purity and yield. The presence of both fluorine and chlorine atoms in the aromatic ring introduces unique electronic properties, which can influence its interactions with biological targets. This compound's design aligns with the growing trend in medicinal chemistry towards the development of highly targeted and effective therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity. The 3-chloro-2-fluorophenyl substituent in Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of related molecules. This has led to increased interest in exploring its potential as a building block for novel drugs targeting various diseases.

The carbamate functional group in this compound plays a crucial role in its reactivity and functionality. Carbamates are known for their ability to form stable bonds with biological molecules, making them useful in the development of enzyme inhibitors and other therapeutic agents. The combination of the carbamate group with the amino and propyl chains provides a versatile platform for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent studies have begun to explore the pharmacological potential of Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate. Initial findings suggest that this compound may have applications in the treatment of neurological disorders, where its ability to interact with specific receptors could lead to novel therapeutic strategies. Additionally, its structural features make it a promising candidate for developing antiviral and anticancer agents, areas where fluorinated aromatic compounds have shown particular promise.

The synthesis of this compound also highlights advancements in synthetic methodologies that allow for the efficient preparation of complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework, enabling access to derivatives that may exhibit even more favorable properties. These methodological improvements are crucial for accelerating the discovery and development of new pharmaceuticals.

The role of computational chemistry in understanding the behavior of Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate cannot be overstated. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are essential for designing experiments aimed at optimizing its efficacy and minimizing potential side effects. By leveraging computational tools, researchers can predict the outcomes of synthetic modifications before conducting expensive laboratory experiments.

The future prospects for Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate are promising, given its unique structural features and potential applications. As research continues, it is likely that new derivatives will be developed that offer improved therapeutic profiles. Furthermore, collaborations between academic institutions and pharmaceutical companies will be vital in translating these findings into tangible benefits for patients worldwide.

In conclusion, Tert-butyl N-3-amino-2-(3-chloro-2-fluorophenyl)propylcarbamate (CAS No. 2228993-47-1) represents an exciting advancement in pharmaceutical chemistry. Its innovative design and promising pharmacological properties make it a valuable asset in the quest to develop new treatments for various diseases. As research progresses, this compound is poised to play a significant role in shaping the future of drug development.